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Compound of Interest

Compound Name: SKLB0565

Cat. No.: B15143523 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential guidance on the

proper disposal of SKLB0565, a potent tubulin inhibitor utilized in colorectal carcinoma

research. Adherence to these procedures is critical for minimizing environmental impact and

maintaining a safe research environment.

Chemical and Physical Properties of SKLB0565

A comprehensive understanding of a compound's properties is the first step toward safe

handling and disposal. Below is a summary of the available data for SKLB0565.

Property Value Reference

Chemical Formula C20H25CLN6O [1]

Molecular Weight 400.91 g/mol [1]

CAS Number 2414607-10-4 [1]

Appearance Powder [1]

Storage Conditions

2 years at -20°C (Powder); 2

weeks at 4°C in DMSO; 6

months at -80°C in DMSO

[1]
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While a specific Safety Data Sheet (SDS) for SKLB0565 is not publicly available, a safety data

sheet for a structurally related compound, SKLB-D18, indicates that it is harmful if swallowed

and very toxic to aquatic life with long-lasting effects[2]. Given the cytotoxic nature of tubulin

inhibitors, it is prudent to handle SKLB0565 as a hazardous chemical.

Personal Protective Equipment (PPE)

Before handling SKLB0565, all personnel must be equipped with the following standard

laboratory PPE:

Safety goggles or a face shield

Chemical-resistant gloves (nitrile or neoprene)

A lab coat

Disposal Procedures for SKLB0565

The following step-by-step instructions outline the proper disposal of SKLB0565 and its

associated waste. These procedures are designed to comply with general hazardous waste

regulations. Researchers should always consult their institution's specific hazardous waste

management guidelines.

Step 1: Waste Segregation and Collection

Solid Waste: Collect all solid waste contaminated with SKLB0565, including unused powder,

contaminated personal protective equipment (gloves, etc.), and labware (e.g., pipette tips,

tubes), in a designated, leak-proof, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing SKLB0565, such as solutions in DMSO or

other solvents, in a separate, sealed, and clearly labeled hazardous waste container. Do not

mix with other solvent waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Sharps Waste: Any sharps, such as needles or blades, contaminated with SKLB0565 must

be disposed of in a designated sharps container that is puncture-resistant and leak-proof.
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Step 2: Labeling of Hazardous Waste Containers

Properly label all waste containers with the following information:

The words "Hazardous Waste"

The full chemical name: "SKLB0565"

The concentration and quantity of the waste

The date of accumulation

The name of the principal investigator or lab contact

Step 3: Storage of Hazardous Waste

Store hazardous waste containers in a designated, secure area away from general laboratory

traffic. Ensure the storage area is well-ventilated and has secondary containment to prevent

spills.

Step 4: Scheduling a Waste Pickup

Contact your institution's EHS office to schedule a pickup for the hazardous waste. Do not

dispose of SKLB0565 down the drain or in the regular trash.

Emergency Procedures

In the event of a spill or accidental exposure, follow these procedures:

Spill:

Evacuate the immediate area.

Alert your supervisor and the EHS office.

If trained and equipped, contain the spill using a chemical spill kit.

Avoid generating dust from solid spills.
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Skin Contact:

Immediately flush the affected area with copious amounts of water for at least 15 minutes.

Remove contaminated clothing.

Seek medical attention.

Eye Contact:

Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the

eyelids open.

Seek immediate medical attention.

Ingestion:

Do not induce vomiting.

Seek immediate medical attention.

Experimental Workflow for SKLB0565 Disposal

The following diagram illustrates the decision-making process and workflow for the proper

disposal of SKLB0565 waste.
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Caption: SKLB0565 Waste Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15143523?utm_src=pdf-body-img
https://www.benchchem.com/product/b15143523?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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